Cas no 41548-53-2 (Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy-)

• Product name: Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy-
• CAS No: 41548-53-2
• MF: C₁₃H₁₇NOS
• MW: 235.345
• CID: 2635559
• PubChem ID: 34251

Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-1-benzothiophen-3-yl)-N,N-dimethylethanamine
• 3-(2-(Dimethylamino)ethyl)-5-methoxybenzo(b)thiophene
• N,N-Dimethyl-5-methoxybenzo(b)thiophene-3-ethylamine
• 41548-53-2
• BRN 1372711
• DTXSID10194409
• SCHEMBL25029849
• DTXCID70116900
• BENZO(b)THIOPHENE-3-ETHYLAMINE, N,N-DIMETHYL-5-METHOXY-
• Benzo(b)thiophene-3-ethylamine, N,N-dimethyl-5-methoxy-

• Inchi： InChI=1S/C13H17NOS/c1-14(2)7-6-10-9-16-13-5-4-11(15-3)8-12(10)13/h4-5,8-9H,6-7H2,1-3H3
• InChI Key： IZHVFYGQUDZDBH-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 235.10308534Da
• Monoisotopic Mass: 235.10308534Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.7Ų